Cas no 1351659-75-0 (N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide)

• Product Name: N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide
• CAS No: 1351659-75-0
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 6177306
• PubChem ID: 56765310
• Update Time: 2025-07-18

N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide
• AKOS024537925
• F6200-1374
• N1-(4-(dimethylamino)phenyl)-N2-(2-hydroxy-3-phenylpropyl)oxalamide
• N-[4-(dimethylamino)phenyl]-N'-(2-hydroxy-3-phenylpropyl)ethanediamide
• N'-[4-(dimethylamino)phenyl]-N-(2-hydroxy-3-phenylpropyl)oxamide
• 1351659-75-0

• Inchi： 1S/C19H23N3O3/c1-22(2)16-10-8-15(9-11-16)21-19(25)18(24)20-13-17(23)12-14-6-4-3-5-7-14/h3-11,17,23H,12-13H2,1-2H3,(H,20,24)(H,21,25)
• InChI Key： JHAWDFAJBSMPFA-UHFFFAOYSA-N
• SMILES： OC(CNC(C(NC1C=CC(=CC=1)N(C)C)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.7Ų

Additional information on N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide

Introduction to N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide (CAS No: 1351659-75-0)

N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1351659-75-0, belongs to a class of molecules known for their versatile applications in drug discovery and development. The presence of both dimethylamino and phenylpropyl functional groups in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide consists of an ethanediamide backbone, which is a well-known moiety in medicinal chemistry for its ability to form hydrogen bonds and interact with biological targets. The introduction of the dimethylamino group at the 4-position of the phenyl ring enhances the compound's basicity, while the 2-hydroxy-3-phenylpropyl side chain contributes to its hydrophilicity and potential solubility in aqueous environments. These structural features are crucial in determining the compound's pharmacokinetic behavior and its interaction with biological receptors.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing both amine and hydroxyl functionalities. These groups are frequently found in natural products and have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide, with its dual functionalization, represents a promising candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. The process typically begins with the preparation of the phenyl ring derivatives, followed by the introduction of the dimethylamino group via nucleophilic substitution or other suitable methods. Subsequently, the 2-hydroxy-3-phenylpropyl side chain is attached to the ethanediamide backbone through condensation reactions or other coupling techniques. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and selectivity of these transformations.

The pharmacological evaluation of N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-phenylpropyl)ethanediamide has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary experiments indicate that this compound may exhibit antimicrobial activity against various bacterial strains, making it a candidate for developing new antibiotics or antiseptics.

The compound's interaction with biological targets has been further explored using computational modeling techniques. Molecular docking studies have shown that N-4-(dimethylamino)phenyl-N'-(2-hydroxy-3-< strong >phenylpropyl strong >)ethanediamide can bind effectively to specific protein receptors, including those involved in signal transduction and cell proliferation. These interactions are believed to underlie its observed biological effects and provide insights into its mechanism of action. Such findings are crucial for designing more targeted and effective therapeutic agents.

The development of novel pharmaceuticals often relies on understanding the relationship between chemical structure and biological activity. N-4-(< strong >dimethylamino strong >)phenyl-N'-(2-hydroxy-3-< strong >phenylpropyl strong >)ethanediamide serves as an excellent model compound for studying these relationships due to its complex structure and diverse functional groups. By modifying specific parts of its molecule, researchers can generate derivatives with enhanced or altered biological properties, paving the way for new drug candidates.

In conclusion, N-4-(< strong >dimethylamino strong >)phenyl-N'-(2-hydroxy-3-< strong >phenylpropyl strong >)ethanediamide (CAS No: < strong >1351659-75-0 strong >) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of functional groups makes it a versatile tool for exploring new therapeutic strategies across various medical disciplines. As research continues to uncover its pharmacological properties, this compound is poised to play a vital role in the development of next-generation pharmaceuticals.